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Compound of Interest

Compound Name: 1-(Acetyl-d3)adamantane

Cat. No.: B15294557

Essential Safety and Handling Guide for 1-
(Acetyl-d3)adamantane

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Acetyl-d3)adamantane is not publicly
available. The following guidance is based on the safety profile of the parent compound, 1-
Acetyladamantane, and general best practices for handling adamantane derivatives and
deuterated compounds. Users should always perform their own risk assessment before
handling any chemical.

This guide provides researchers, scientists, and drug development professionals with
immediate safety, operational, and disposal protocols for handling 1-(Acetyl-d3)adamantane.

Hazard Identification and Personal Protective
Equipment (PPE)

The parent compound, 1-Acetyladamantane, is classified as an irritant. It is harmful if
swallowed and can cause skin, eye, and respiratory irritation[1][2]. The deuterated form is
expected to have a similar toxicological profile. Therefore, stringent adherence to PPE
protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Purpose

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or

chemical splash goggles[3][4].

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile), tested to EN 374
standard[3].

Prevents skin contact and

irritation[2].

Body Protection

A standard laboratory coat.

Protects clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area is
required. If dust formation is
likely, a NIOSH-approved
particulate respirator (e.g.,

N95) is necessary[3].

Prevents inhalation of the
compound, which can cause

respiratory irritation[2].

Chemical and Physical Properties

The physical properties of 1-(Acetyl-d3)adamantane are expected to be very similar to its non-
deuterated analog.

Table 2: Physical and Chemical Data of 1-Acetyladamantane
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Property Value

CAS Number 1660-04-4

Molecular Formula C12H180

Molecular Weight 178.27 g/mol

Appearance White crystalline powder[1][5]

Melting Point 53-56 °C[6]

Boiling Point ~250.5 °C (estimate)[1][2]

Solubility Insoluble in water; Soluble in methanol[1][2][5].

Stability Stable under normal temperatures and
pressures[1][5].

Storage Store in a cool, dry, well-ventilated area in a

tightly closed container[1][5].

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedure for safely handling 1-(Acetyl-d3)adamantane in a

laboratory setting.

Experimental Workflow
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B8 Cleanup‘;& Disposal

Decontaminate Glassware & Surfaces

A
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Caption: Workflow for handling 1-(Acetyl-d3)adamantane.
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Methodology:

e Preparation:

o Put on all required PPE as specified in Table 1.

o Ensure a chemical fume hood is operational and ready for use.

o Carefully weigh the required amount of 1-(Acetyl-d3)adamantane on a tared weigh boat
inside the fume hood to minimize dust exposure.

e Handling and Use:

o

Perform all manipulations of the solid compound within the chemical fume hood.

[¢]

Avoid generating dust. If dust is created, use appropriate respiratory protection[3].

[¢]

When dissolving, add the solvent to the solid slowly to prevent splashing.

[e]

Keep the container tightly closed when not in use.

e Spill Management:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material into a sealed, labeled container for disposal.

o Clean the spill area with an appropriate solvent and decontaminate.

o For larger spills, evacuate the area and follow institutional emergency procedures.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash skin with soap and water. If
irritation persists, seek medical attention[2].
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o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention[7].

Disposal Plan

Deuterated compounds and their parent analogs should be treated as chemical waste. Do not

dispose of them in standard trash or down the drain.

Disposal Workflow

Waste Segregation

Solid Waste (Unused compound, contaminated PPE) Liquid Waste (Solutions containing the compound)

Containment & Labeling

A4 A4

Seal in a Labeled, Puncture-Proof Container Store in a Labeled, Sealed Waste Bottle

Final Disposal

A4

Store in Designated Hazardous Waste Area

A

Arrange Pickup by Certified Hazmat Disposal Service

Click to download full resolution via product page

Caption: Disposal workflow for 1-(Acetyl-d3)adamantane waste.
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Methodology:
o Waste Segregation:

o Solid Waste: Collect unused or contaminated solid 1-(Acetyl-d3)adamantane, along with
any contaminated items like gloves or weigh boats, in a dedicated, sealed, and clearly
labeled hazardous waste container.

o Liquid Waste: Solutions containing the compound should be collected in a separate,
sealed, and labeled hazardous waste container. Do not mix with other solvent waste
streams unless permitted by your institution's safety office.

e Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "1-(Acetyl-d3)adamantane,” and any associated solvent hazards.

o Store the sealed waste containers in a designated, secure hazardous waste accumulation
area away from incompatible materials.

» Final Disposal:

o Disposal must be conducted through a certified hazardous materials disposal company.
Follow all local, state, and federal regulations for chemical waste disposal. Contact your
institution's Environmental Health and Safety (EHS) office to arrange for pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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